Cas no 1394838-41-5 (1-(2,5-dichlorophenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(2,5-dichlorophenyl)ethan-1-amine hydrochloride
• CAS No: 1394838-41-5
• MF: C₈H₁₀Cl₃N
• MW: 226.530699253082
• MDL: MFCD22495079
• CID: 5086363
• PubChem ID: 60150236
• Update Time: 2025-05-25

1-(2,5-dichlorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dichlorophenyl)ethan-1-amine hydrochloride
• CWB08890
• 1-(2,5-Dichloro-phenyl)-ethylamine HCl
• 1-(2,5-dichlorophenyl)ethanamine hydrochloride
• SCHEMBL20855771
• F76650
• BS-48524
• 1-(2,5-DICHLORO-PHENYL)-ETHYLAMINE HYDROCHLORIDE
• EN300-296244
• 1-(2,5-Dichlorophenyl)ethanaminehydrochloride
• 1394838-41-5
• 1-(2,5-dichlorophenyl)ethan-1-amine hydrochloride

• MDL： MFCD22495079
• Inchi： 1S/C8H9Cl2N.ClH/c1-5(11)7-4-6(9)2-3-8(7)10;/h2-5H,11H2,1H3;1H
• InChI Key： KKWDPZFRLWOVHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C)N)Cl.Cl

Computed Properties

• Exact Mass: 224.987882g/mol
• Monoisotopic Mass: 224.987882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 1-(2,5-dichlorophenyl)ethan-1-amine hydrochloride

1-(2,5-Dichlorophenyl)ethan-1-amine Hydrochloride: A Comprehensive Overview

1-(2,5-Dichlorophenyl)ethan-1-amine hydrochloride (CAS No. 1394838-41-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as DCPEA hydrochloride, is a derivative of ethanamine with a dichlorophenyl substituent. Its structure and properties make it a valuable molecule for various applications, including drug discovery and chemical synthesis.

The chemical structure of DCPEA hydrochloride consists of a central ethanamine group (-NHCH2-) attached to a 2,5-dichlorophenyl ring. The presence of two chlorine atoms on the aromatic ring introduces unique electronic and steric properties, which influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such halogenated aromatic compounds in modulating pharmacokinetic profiles and enhancing bioavailability.

From a synthetic perspective, DCPEA hydrochloride can be prepared through various routes, including nucleophilic substitution and coupling reactions. One notable method involves the reaction of 2,5-dichloroaniline with an appropriate alkylating agent in the presence of acid catalysts. This approach has been optimized in recent research to improve yield and purity, making it more accessible for large-scale production.

The physical properties of DCPEA hydrochloride are well-documented. It exists as a white crystalline solid with a melting point of approximately 200°C. The compound is soluble in water and common organic solvents, which facilitates its use in various chemical reactions and formulations. Its stability under different conditions has also been studied extensively, with findings indicating that it remains stable under neutral to mildly acidic conditions but degrades in strong alkaline environments.

One of the most promising applications of DCPEA hydrochloride lies in its potential as a building block for drug development. Recent research has explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting central nervous system disorders. For instance, studies have shown that derivatives of DCPEA hydrochloride exhibit modulatory effects on neurotransmitter systems, suggesting their potential as candidates for treating conditions such as depression and anxiety.

In addition to its pharmacological applications, DCPEA hydrochloride has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, underscoring the versatility of this compound.

From an environmental perspective, the ecological impact of DCPEA hydrochloride has been a topic of recent investigation. Studies have assessed its biodegradability and toxicity to aquatic organisms, with results indicating moderate environmental persistence under certain conditions. These findings highlight the need for responsible handling and disposal practices to minimize ecological risks.

In conclusion, DCPEA hydrochloride (CAS No. 1394838-41-5) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific innovation.